Synthesis of thyminyl stilbazoles and their photo-reactivity†
Photochemical & Photobiological Sciences Pub Date: 2014-06-26 DOI: 10.1039/C4PP00185K
Abstract
Photo-reactions of molecules with two [2π + 2π]-cycloaddition sites in the solid state are reported. Four thyminyl stilbazoles having both a stilbazole olefin and a thyminyl olefin were synthesized using the Heck reaction of halo-pyridine substrates with vinylbenzyl thymine or methylated vinylbenzylthymine. Only one of them, methylated vinylbenzylthymine with 4-pyridine, was photoreactive and formed a head-to-tail stilbazole dimer. The crystal structures of thyminyl stilbazoles and the stilbazole dimer were used to investigate the structure–reactivity relationships.
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Journal Name：Photochemical & Photobiological Sciences
Research Products
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CAS no.: 102110-73-6
